Cas no 2228202-30-8 (1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228202-30-8
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5996019
• PubChem ID: 165702289
• Update Time: 2025-10-25

1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid
• 2228202-30-8
• EN300-1748138
• 1-[(2,3-dihydro-1H-inden-4-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H16O2/c15-13(16)14(7-8-14)9-11-5-1-3-10-4-2-6-12(10)11/h1,3,5H,2,4,6-9H2,(H,15,16)
• InChI Key： MTRQJEJRLZEYKA-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C3CCCC=23)CC1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228202-30-8)

1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228202-30-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular framework, combines a dihydroindenyl moiety with a cyclopropane ring, making it a structurally unique entity with potential applications in drug discovery and molecular design. The presence of both aromatic and cyclic features in its structure suggests versatile reactivity and binding capabilities, which are highly valuable in the development of novel therapeutic agents.

The molecular architecture of this compound is particularly noteworthy. The dihydroindene scaffold provides a stable aromatic core, while the cyclopropane substituent introduces rigidity and conformational constraints. This combination can be exploited to modulate pharmacokinetic properties and enhance binding affinity to biological targets. In recent years, there has been growing interest in cyclopropane-containing molecules due to their unique biochemical interactions and potential as pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater precision. Studies indicate that the 1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid structure may exhibit inhibitory effects on certain enzyme families, making it a promising candidate for further investigation in medicinal chemistry. The compound’s ability to interact with biological systems in novel ways is a testament to the power of structural diversity in drug design.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The integration of the dihydroindenyl and cyclopropane units requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have facilitated the construction of such complex frameworks more efficiently than traditional approaches. These advances have opened new avenues for the exploration of related compounds with tailored biological activities.

In the context of drug discovery, the pharmacological profile of this compound is under active investigation. Preliminary studies suggest that it may possess properties suitable for applications in neurological disorders or anti-inflammatory therapies. The unique combination of structural elements in its molecule allows for multiple points of interaction with biological targets, which could lead to synergistic effects when incorporated into a drug molecule. This underscores the importance of structural diversity in developing next-generation therapeutics.

The spectroscopic and analytical characterization of 1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid has been thoroughly documented using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences. Understanding these properties is crucial for optimizing its synthetic routes and evaluating its potential as a building block for more complex drug candidates.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative molecular entities for drug development, compounds like this one offer a rich source of inspiration. Their unique structural features make them attractive for designing molecules with improved pharmacological properties, including enhanced solubility, bioavailability, and target specificity. The growing emphasis on structure-based drug design further highlights the importance of compounds with well-defined three-dimensional structures.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic profiles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the properties of this molecule to meet specific therapeutic needs. The versatility of its framework makes it an ideal candidate for such explorations.

In conclusion,1-(2,3-dihydro-1H-inden-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228202-30-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and potential biological applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and reactivity, this compound is poised to play an increasingly important role in drug discovery and development.